(2S)-3-[4-(2-Methoxyphenyl)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
(2S)-3-[4-(2-Methoxyphenyl)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
Brand Name:
Vulcanchem
CAS No.:
154116-45-7
VCID:
VC0130324
InChI:
InChI=1S/C21H25NO5/c1-21(2,3)27-20(25)22-17(19(23)24)13-14-9-11-15(12-10-14)16-7-5-6-8-18(16)26-4/h5-12,17H,13H2,1-4H3,(H,22,25)(H,23,24)/t17-/m0/s1
SMILES:
CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)C2=CC=CC=C2OC)C(=O)O
Molecular Formula:
C21H25NO5
Molecular Weight:
371.4 g/mol
(2S)-3-[4-(2-Methoxyphenyl)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
CAS No.: 154116-45-7
Main Products
VCID: VC0130324
Molecular Formula: C21H25NO5
Molecular Weight: 371.4 g/mol
CAS No. | 154116-45-7 |
---|---|
Product Name | (2S)-3-[4-(2-Methoxyphenyl)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
Molecular Formula | C21H25NO5 |
Molecular Weight | 371.4 g/mol |
IUPAC Name | (2S)-3-[4-(2-methoxyphenyl)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
Standard InChI | InChI=1S/C21H25NO5/c1-21(2,3)27-20(25)22-17(19(23)24)13-14-9-11-15(12-10-14)16-7-5-6-8-18(16)26-4/h5-12,17H,13H2,1-4H3,(H,22,25)(H,23,24)/t17-/m0/s1 |
Standard InChIKey | YSQDSAULSHMMRP-KRWDZBQOSA-N |
Isomeric SMILES | CC(C)(C)OC(=O)N[C@@H](CC1=CC=C(C=C1)C2=CC=CC=C2OC)C(=O)O |
SMILES | CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)C2=CC=CC=C2OC)C(=O)O |
Canonical SMILES | CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)C2=CC=CC=C2OC)C(=O)O |
PubChem Compound | 22952063 |
Last Modified | Nov 11 2021 |
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